4-Amino-8-methylpyrido[2,3-d]pyrimidin-5-one

• IUPAC Name: 4-amino-8-methylpyrido[2,3-d]pyrimidin-5-one
• InChI: InChI=1S/C8H8N4O/c1-12-3-2-5(13)6-7(9)10-4-11-8(6)12/h2-4H,1H3,(H2,9,10,11)
• InChI Key: PUPUJZONPBMDIC-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC(=O)C2=C(N=CN=C21)N
• Molecular Formula: C8H8N4O
• Molecular Weight: 176.18 g/mol

Description

“4-Amino-8-methylpyrido[2,3-d]pyrimidin-5-one” is a derivative of pyrido[2,3-d]pyrimidine. Pyrido[2,3-d]pyrimidine is an emerging scaffold in medicinal chemistry with a broad spectrum of activities, including antitumor, antibacterial, CNS depressive, anticonvulsant, and antipyretic activities.

Synthesis Analysis

The synthesis of pyrido[2,3-d]pyrimidines involves various methods. For instance, when heated under reflux with MeONa in BuOH, 5-acetyl-4-aminopyrimidines, acylated with carboxylic anhydrides or acid chlorides, transform into pyrido[2,3-d]pyrimidin-5-one derivatives.

Molecular Structure Analysis

The molecular structure of “4-Amino-8-methylpyrido[2,3-d]pyrimidin-5-one” is a part of the pyrido[2,3-d]pyrimidine family. The pyridopyrimidine moiety is present in relevant drugs and has been studied in the development of new therapies.

Scientific Research Applications

Anticancer Activity

Pyrido[2,3-d]pyrimidines have shown promise as anticancer agents due to their ability to target various cancer-related pathways. . .

Antibacterial Properties

The pyrido[2,3-d]pyrimidine scaffold is also being explored for its antibacterial properties. .

CNS Depressive Effects

Research has indicated that certain pyrido[2,3-d]pyrimidine derivatives exhibit central nervous system (CNS) depressive effects. .

Anticonvulsant Applications

The anticonvulsant activity of pyrido[2,3-d]pyrimidines makes them candidates for the treatment of epilepsy and other seizure disorders. .

Antipyretic Uses

.

Inhibition of Dihydrofolate Reductase (DHFR)

Dihydrofolate reductase is a critical enzyme in the folate pathway, which is essential for DNA synthesis. .

Tyrosine Kinase Inhibition

Tyrosine kinases are enzymes that play a significant role in the signaling pathways of cancer cells. .

Development of New Therapies

The pyrido[2,3-d]pyrimidine moiety is present in several drugs and is being actively studied for the development of new therapies. .

Mechanism of Action

Target of Action

The primary targets of 4-Amino-8-methylpyrido[2,3-d]pyrimidin-5-one are various cancer-related proteins, including tyrosine kinase, extracellular regulated protein kinases – ABL kinase, phosphatidylinositol-3 kinase, mammalian target of rapamycin, p38 mitogen-activated protein kinases, BCR-ABL, dihydrofolate reductase, cyclin-dependent kinase, phosphodiesterase, KRAS and fibroblast growth factor receptors . These proteins play crucial roles in cell proliferation, growth, and survival.

Mode of Action

4-Amino-8-methylpyrido[2,3-d]pyrimidin-5-one interacts with its targets by inhibiting their activities. For instance, it inhibits dihydrofolate reductase (DHFR) with high affinity . This inhibition reduces the quantity of tetrahydrofolate necessary for the synthesis of pyrimidine and purine, thereby stopping the synthesis of RNA and DNA .

Biochemical Pathways

The compound affects several biochemical pathways related to cell growth and proliferation. By inhibiting the aforementioned targets, it disrupts the signaling pathways that these proteins are involved in . This disruption leads to the cessation of cell growth and proliferation, thereby exerting its anticancer effects .

Result of Action

The molecular and cellular effects of 4-Amino-8-methylpyrido[2,3-d]pyrimidin-5-one’s action include the inhibition of RNA and DNA synthesis, leading to the death of cancer cells . This results in the overall reduction of tumor growth and potentially the shrinkage of existing tumors.